![molecular formula C9H16N2O3 B1517916 2-{[(Cyclopentylmethyl)carbamoyl]amino}acetic acid CAS No. 1156593-10-0](/img/structure/B1517916.png)
2-{[(Cyclopentylmethyl)carbamoyl]amino}acetic acid
Overview
Description
2-{[(Cyclopentylmethyl)carbamoyl]amino}acetic acid is a compound with the CAS Number: 1156593-10-0 . It has a molecular weight of 200.24 and its IUPAC name is ( { [ (cyclopentylmethyl)amino]carbonyl}amino)acetic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H16N2O3/c12-8(13)6-11-9(14)10-5-7-3-1-2-4-7/h7H,1-6H2,(H,12,13)(H2,10,11,14) . This indicates that the compound has a cyclopentylmethyl group attached to a carbamoyl group, which is further attached to an amino group and an acetic acid group.Scientific Research Applications
Biochemical Research
The compound “2-{[(Cyclopentylmethyl)carbamoyl]amino}acetic acid” could be used in biochemical research due to its unique structure. It contains a carbamoyl group, which is known to participate in various biochemical reactions .
Enzyme Studies
This compound could potentially be used in studies involving carbamoylases, a type of enzyme that acts on carbon-nitrogen bonds in linear amides . Carbamoylases are known for their stereospecificity and substrate promiscuity, which makes them interesting for kinetic resolution processes .
3. Production of Optically Pure Amino Acids Carbamoylases, including those that could potentially act on “2-{[(Cyclopentylmethyl)carbamoyl]amino}acetic acid”, are often used in industrial processes to produce optically pure amino acids from cheap precursors .
Biotechnological Processes
Given the potential interaction with carbamoylases, “2-{[(Cyclopentylmethyl)carbamoyl]amino}acetic acid” could be used in various biotechnological processes, particularly those involving the production of enantiomerically pure or enriched compounds .
Chemical Synthesis
This compound could be used as a building block in chemical synthesis, contributing to the development of new compounds with potential applications in various fields .
Safety and Hazards
properties
IUPAC Name |
2-(cyclopentylmethylcarbamoylamino)acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N2O3/c12-8(13)6-11-9(14)10-5-7-3-1-2-4-7/h7H,1-6H2,(H,12,13)(H2,10,11,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKTBBFSGVNHPAB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CNC(=O)NCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(Cyclopentylmethyl)carbamoyl]amino}acetic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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